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Compound of Interest

Compound Name: isopropylacetate

Cat. No.: B1230618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of isopropyl

acetate, with a particular focus on their variation with temperature. The information is presented

in a clear and concise format, making it an essential resource for professionals in research,

development, and quality control.

Introduction
Isopropyl acetate (IPAc) is a colorless, volatile ester with a characteristic fruity odor. It is widely

used as a solvent in the pharmaceutical, coatings, and printing industries due to its excellent

solvency for a wide range of organic compounds and its relatively low toxicity. A thorough

understanding of its physical properties, and how they are influenced by temperature, is critical

for process design, optimization, and safety in its various applications.

Physical Properties of Isopropyl Acetate
The following sections detail the key physical properties of isopropyl acetate, with data

presented in tabular format to facilitate comparison across different temperatures.

Density
The density of isopropyl acetate decreases with increasing temperature, a typical behavior for

liquids.
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Temperature (°C) Density (g/cm³)

20 0.874[1]

25 0.872[2][3]

Viscosity
The viscosity of isopropyl acetate decreases significantly as temperature increases.

Temperature (°C) Viscosity (cP)

20 0.5[4][5]

Surface Tension
The surface tension of isopropyl acetate also decreases with an increase in temperature.

Temperature (°C) Surface Tension (dynes/cm)

20 22.3[4][5]

Vapor Pressure
Vapor pressure is a critical property for understanding the volatility of isopropyl acetate and for

designing safe handling procedures. It increases sharply with temperature.

Temperature (°C) Vapor Pressure (mmHg)

20 47[2][3][5][6][7][8][9]

Other Key Physical Properties
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Property Value

Molecular Weight 102.13 g/mol [10]

Boiling Point (at 1 atm) 89 °C[11]

Freezing Point -73 °C[2][3]

Flash Point 2 °C[11]

Autoignition Temperature 460 °C[11]

Solubility in Water (20 °C) 2.9 wt%[9][11]

Water Solubility in Isopropyl Acetate (20 °C) 1.8 wt%[9][11]

Experimental Protocols for Property Determination
The accurate measurement of physical properties is fundamental to chemical engineering and

research. The following are detailed methodologies for determining the key physical properties

of isopropyl acetate.

Density Determination
The density of a liquid can be determined using several methods, with the pycnometer method

being a common and accurate choice for organic solvents like isopropyl acetate.

Method: Pycnometer Method

Cleaning and Calibration: A pycnometer (a glass flask with a precise volume) is thoroughly

cleaned with a suitable solvent (e.g., acetone) and dried. Its empty weight is accurately

measured on an analytical balance.

Filling: The pycnometer is filled with distilled water of a known temperature and weighed to

determine the mass of the water. The precise volume of the pycnometer is then calculated

using the known density of water at that temperature.

Sample Measurement: The pycnometer is emptied, dried, and then filled with isopropyl

acetate at the desired temperature.
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Weighing: The filled pycnometer is weighed to determine the mass of the isopropyl acetate.

Calculation: The density of the isopropyl acetate is calculated by dividing its mass by the

calibrated volume of the pycnometer. Temperature control is crucial throughout the

measurement process as density is temperature-dependent.

Viscosity Measurement
The viscosity of isopropyl acetate can be determined using a capillary viscometer, such as the

Ostwald viscometer.[12][13][14] This method relies on measuring the time it takes for a fixed

volume of liquid to flow through a capillary tube under the influence of gravity.

Method: Ostwald Viscometer

Apparatus Setup: An Ostwald viscometer is cleaned, dried, and mounted vertically in a

constant-temperature water bath.[14]

Sample Loading: A precise volume of isopropyl acetate is introduced into the larger bulb of

the viscometer.

Flow Time Measurement: The liquid is drawn up into the smaller bulb by suction and then

allowed to flow back down. The time taken for the liquid meniscus to pass between two

calibrated marks on the capillary is measured accurately using a stopwatch.[2]

Reference Measurement: The same procedure is repeated with a reference liquid of known

viscosity (e.g., water) at the same temperature.

Calculation: The viscosity of the isopropyl acetate (η₁) is calculated using the following

equation: η₁ = (ρ₁ * t₁ / ρ₂ * t₂) * η₂ where ρ is the density, t is the flow time, and the

subscripts 1 and 2 refer to isopropyl acetate and the reference liquid, respectively.

Surface Tension Determination
The drop weight method is a classical technique for measuring the surface tension of liquids

like isopropyl acetate. It involves determining the weight of a drop of liquid that detaches from

the tip of a capillary tube.

Method: Drop Weight Method
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Apparatus: A specialized apparatus consisting of a capillary tube with a polished, flat tip is

used.

Drop Formation: Isopropyl acetate is allowed to flow slowly through the capillary, forming a

drop at the tip.

Detachment: The drop detaches when its weight exceeds the surface tension forces holding

it to the tip.

Collection and Weighing: A specific number of drops are collected in a pre-weighed

container, and the total weight is measured. The average weight of a single drop is then

calculated.

Calculation: The surface tension (γ) is calculated using Tate's Law, often with a correction

factor (F) to account for the fact that not all of the drop detaches: γ = (m * g) / (2 * π * r * F)

where m is the mass of the drop, g is the acceleration due to gravity, and r is the radius of

the capillary tip.

Vapor Pressure Measurement
The static method is a direct and accurate way to measure the vapor pressure of a liquid as a

function of temperature.

Method: Static Method

Apparatus: A sample of pure isopropyl acetate is placed in a thermostatted vessel connected

to a pressure measuring device (manometer) and a vacuum pump.

Degassing: The sample is thoroughly degassed to remove any dissolved air by repeatedly

freezing, evacuating the headspace, and then thawing the sample.

Equilibrium: The degassed sample is brought to the desired temperature in the thermostatted

bath. The system is allowed to reach equilibrium, where the pressure in the vessel is equal to

the vapor pressure of the isopropyl acetate at that temperature.

Pressure Measurement: The pressure is read from the manometer.
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Temperature Variation: The temperature of the bath is changed, and the process is repeated

to obtain vapor pressure data at different temperatures.

Visualized Workflows and Relationships
To further elucidate the experimental and logical processes involved in working with isopropyl

acetate, the following diagrams are provided.
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Workflow for Density Measurement using a Pycnometer.
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Synthesis and Purification of Isopropyl Acetate.
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Workflow for Gas Chromatography-Mass Spectrometry Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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